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Compound of Interest

Compound Name: Dimethyl vinyl phosphate

Cat. No.: B080605

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding
of the solubility and stability of dimethyl vinyl phosphate (DMVP) in aqueous solutions. This
document is intended to be a valuable resource for researchers, scientists, and drug
development professionals working with this compound.

Physicochemical Properties of Dimethyl Vinyl
Phosphate

Dimethyl vinyl phosphate (DMVP) is an organophosphorus compound with the chemical
formula C4aHeOsP. A summary of its key physicochemical properties is presented in Table 1.
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Property Value Reference
Molecular Formula CaHo0sP

Molecular Weight 136.09 g/mol

CAS Number 4645-32-3

Appearance Colorless liquid

Density 1.146 g/mL at 20 °C

Boiling Point 197-202 °C

Refractive Index

n20/D 1.430-1.435

Storage Temperature

2-8°C

Solubility in Aqueous Solutions

Dimethyl vinyl phosphate is characterized by its high solubility in water. Multiple sources
describe it as being "fully miscible with water" under ambient conditions.[1] This high water
solubility is attributed to the hydrophilic nature of the phosphonate group.

Quantitative Solubility Data

While qualitatively described as fully miscible, specific quantitative solubility data (e.g., in g/L or
mg/mL at various temperatures) for dimethyl vinyl phosphate is not readily available in the
reviewed literature. To obtain precise solubility data, it is recommended to follow a standardized
protocol such as the OECD Guideline for the Testing of Chemicals, Test No. 105 ("Water
Solubility").[2][3]

Stability in Aqueous Solutions

The stability of dimethyl vinyl phosphate in agueous solutions is a critical factor for its
handling, storage, and application. The primary degradation pathway in aqueous media is
hydrolysis. The molecule is noted to be sensitive to light, air, and moisture, and it is
recommended to be stored under cold conditions.[1]

Hydrolysis of Dimethyl Vinyl Phosphate
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The ester linkages in dimethyl vinyl phosphate are susceptible to hydrolysis, which can be
catalyzed by acids or bases. The ultimate hydrolysis product is vinylphosphonic acid, with the
stepwise loss of two methyl groups.

A known procedure for the complete hydrolysis of dimethyl vinyl phosphate involves refluxing
in 6 M aqueous hydrochloric acid for two hours.[4] This demonstrates its instability under strong
acidic conditions and elevated temperatures.

Hydrolysis Pathway of Dimethyl Vinyl Phosphate

Figure 1: Hydrolysis Pathway of Dimethyl Vinyl Phosphate
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Caption: Hydrolysis of DMVP proceeds in two steps to yield vinylphosphonic acid.

Influence of pH and Temperature on Stability

Quantitative data on the hydrolysis kinetics (e.g., half-life, degradation rate constants) of
dimethyl vinyl phosphate as a function of pH and temperature are not readily available in the

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b080605?utm_src=pdf-body
https://www.benchchem.com/product/b080605?utm_src=pdf-body
https://www.mdpi.com/1420-3049/30/17/3594
https://www.benchchem.com/product/b080605?utm_src=pdf-body
https://www.benchchem.com/product/b080605?utm_src=pdf-body-img
https://www.benchchem.com/product/b080605?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

public domain. However, the stability of phosphonates, in general, is known to be pH-
dependent.

To illustrate the potential impact of pH, Table 2 presents photodegradation half-life data for
other phosphonates in agueous solutions. While this is a different degradation mechanism, it
highlights the significant influence of pH on the stability of this class of compounds.

Half-life
Phosphonate pH Iron Presence . Reference
(minutes)
NTMP, EDTMP, .
Without 15-35 [5]

DTPMP, HDTMP
NTMP, EDTMP, .

3 With (3.6 pM) 5-10 [5]
DTPMP, HDTMP
NTMP, EDTMP,

5-6 Without 10 - 35 [5]
DTPMP, HDTMP
NTMP, EDTMP, .

5-6 With (3.6 pM) 5-15 [5]
DTPMP, HDTMP
NTMP, EDTMP, .

10 Without 50-75 [5]
DTPMP, HDTMP
NTMP, EDTMP, ]

With (3.6 pM) 35-60 [5]

DTPMP, HDTMP

NTMP: Nitrilotris-methylenephosphonic acid, EDTMP: Ethylenediamine-tetra-
methylenephosphonic acid, DTPMP: Diethylenetriaminepenta-methylenephosphonic acid,
HDTMP: Hexaethylenediamine-tetra-methylenephosphonic acid.

Experimental Protocols

For researchers needing to generate specific solubility and stability data for dimethyl vinyl
phosphate, standardized methodologies are recommended.
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Determination of Water Solubility (Adapted from OECD
Guideline 105)

This protocol provides a framework for determining the water solubility of a substance.

Experimental Workflow for Solubility Determination

Figure 2: Workflow for Water Solubility Determination
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Caption: A general workflow for determining the water solubility of DMVP.
Methodology:

o Preliminary Test: To estimate the approximate solubility, add increasing volumes of water at
room temperature to a known amount of dimethyl vinyl phosphate (e.g., 0.1 g) in a
stoppered measuring cylinder. After each addition, shake the mixture for 10 minutes and
visually inspect for undissolved compound.[2]

» Flask Method (for solubilities > 10~2 g/L):

o

Prepare a saturated solution of dimethyl vinyl phosphate in water at a constant
temperature (e.g., 20 = 0.5 °C).

o

Stir the solution for a sufficient time to reach equilibrium (e.g., 24 hours).

[¢]

Allow the mixture to stand to separate the phases.

Analyze the concentration of dimethyl vinyl phosphate in the aqueous phase using a

[e]

suitable analytical method.
e Column Elution Method (for solubilities < 10~2 g/L):
o A column is filled with an inert support material coated with the test substance.
o Water is passed through the column at a slow, constant rate.

o The concentration of the substance in the eluate is monitored until it reaches a plateau,
indicating saturation.

Determination of Hydrolysis as a Function of pH
(Adapted from OECD Guideline 111)

This guideline describes a procedure to determine the rate of abiotic hydrolysis of chemicals in
agueous solutions at different pH values.[6]

Methodology:
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o Preparation of Buffer Solutions: Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

e Test Substance Solution: Prepare a solution of dimethyl vinyl phosphate in each buffer
solution. The concentration should be low enough to be soluble but high enough for accurate
quantification.

 Incubation: Incubate the test solutions in the dark at a constant temperature (e.g., 25 °C or
50 °C).

o Sampling: At appropriate time intervals, withdraw aliquots from each test solution.

¢ Analysis: Determine the concentration of the remaining dimethyl vinyl phosphate in each
aliquot using a validated, stability-indicating analytical method.

o Data Analysis: Plot the concentration of dimethyl vinyl phosphate versus time for each pH.
Determine the pseudo-first-order rate constant (k) and the half-life (t:/2) for the degradation
at each pH.

Analytical Methods for Quantification

A validated analytical method is crucial for accurate solubility and stability studies. While a
specific, published stability-indicating method for dimethyl vinyl phosphate was not identified,
suitable methods can be developed based on common techniques for organophosphorus
compounds.

High-Performance Liquid Chromatography (HPLC)

A stability-indicating reversed-phase HPLC method is a common approach for such studies.
Proposed HPLC Method Parameters:
e Column: C18 (e.g., Inertsil ODS, 150 x 4.6 mm, 5 pum).[7]

» Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer)
and an organic solvent (e.g., acetonitrile or methanol).[7][8]

o Detection: UV detection at a suitable wavelength (e.g., 210 nm).[7]
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o Flow Rate: Typically 1.0 mL/min.[7]
o Column Temperature: Maintained at a constant temperature (e.g., 35 °C).[7]

Method development would involve optimizing the mobile phase composition to achieve good
resolution between the parent dimethyl vinyl phosphate peak and any degradation products.

Gas Chromatography (GC)

Gas chromatography can also be employed, particularly for the analysis of the parent
compound and potentially volatile degradation products.

Proposed GC Method Parameters:

Column: A capillary column with a suitable stationary phase (e.g., 5% OV-210).[9]
* Injector: Split/splitless injector.
o Carrier Gas: Helium or Nitrogen.

o Detector: A phosphorus-specific detector such as a Flame Photometric Detector (FPD) or a
Nitrogen-Phosphorus Detector (NPD) is recommended for selectivity and sensitivity. Mass
Spectrometry (MS) can also be used for identification and quantification.

 Derivatization: The hydrolysis products (monomethyl vinyl phosphate and vinylphosphonic
acid) are ionic and not volatile. Their analysis by GC would require a derivatization step, for
example, by benzylation, to form volatile esters.[9]

Signaling Pathways

The reviewed scientific literature did not contain any information regarding the involvement of
dimethyl vinyl phosphate in biological signaling pathways. As a synthetic intermediate, it is
not expected to have a direct role in cellular signaling.

Conclusion

Dimethyl vinyl phosphate is a water-miscible organophosphorus compound. Its stability in
aqueous solutions is limited, particularly under acidic conditions, with hydrolysis being the
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primary degradation pathway. While quantitative data on its solubility and degradation kinetics
are not readily available, standardized OECD guidelines provide a clear framework for
determining these crucial parameters. The development of a validated stability-indicating HPLC
or GC method is essential for accurate quantification in such studies. This guide provides the
foundational information and methodologies required for researchers and professionals to
effectively work with dimethyl vinyl phosphate in aqueous environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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